(4-Amino-4,5,6,7-tetrahydro-indazol-1-yl)-acetic acid ethyl ester

• Molecular Formula: C11H17N3O2
• Molecular Weight: 223.27 g/mol
• IUPAC Name: ethyl 2-(4-amino-4,5,6,7-tetrahydroindazol-1-yl)acetate
• InChI: InChI=1S/C11H17N3O2/c1-2-16-11(15)7-14-10-5-3-4-9(12)8(10)6-13-14/h6,9H,2-5,7,12H2,1H3
• InChI Key: UOOVDOZGHRAMEK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C2=C(C=N1)C(CCC2)N

Description

(4-Amino-4,5,6,7-tetrahydro-indazol-1-yl)-acetic acid ethyl ester is a useful research compound. Its molecular formula is C11H17N3O2 and its molecular weight is 223.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of (4-hydroxyimino-4,5,6,7-tetrahydro-indazol-1-yl)-acetic acid ethyl ester (132 mg, 0.59 mmol), sodium cyanoborohydride (110 mg, 1.76 mmol), and ammonium acetate (0.5 g, 7.2 mmol) in methanol (10 mL) was added titanium (III) chloride (0.99 mL, 20% wt in water, 1.68 mmol) dropwise. The reaction mixture was stirred at room temperature for 2 hours under an argon atmosphere. To the above mixture were added water (10 mL) and a solution of concentrated ammonia and saturated ammonium chloride (10 mL, 1:5, v/v). The resulting mixture was filtered through a pad of Celite® (a diatomite filter from World Minerals Inc.) with dichloromethane (30 mL). The separated aqueous layer was extracted with dichloromethane (20 mL×3). The combined organic layers were washed with brine (30 mL), dried over sodium sulfate and concentrated in vacuo to afford 4-amino-4,5,6,7-tetrahydro-indazol-1-yl)-acetic acid ethyl ester (131 mg, 99%) as a viscous light brown oil. 1H NMR (400 MHz, CD3OD) δ ppm 7.76 (s, 1 H), 5.34 (s, 2 H), 4.60 (m, 2 H), 4.34 (m, 2 H), 2.70 (m, 2 H), 2.20 (m, 1 H), 1.98 (m, 3 H), 1.32 (t, J=7.2 Hz, 3 H). MS calcd. for C11H17N3O2 223, obsd. (ESI+) [(M+H)+] 224.